4-(Trifluoromethylthio)benzoyl fluoride, 99%

• IUPAC Name: 4-(trifluoromethylsulfanyl)benzoyl fluoride
• InChI: InChI=1S/C8H4F4OS/c9-7(13)5-1-3-6(4-2-5)14-8(10,11)12/h1-4H
• InChI Key: LXNIQPSLYQSHOR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)F)SC(F)(F)F
• Molecular Formula: C8H4F4OS
• Molecular Weight: 224.18 g/mol

Description

4-(Trifluoromethylthio)benzoyl fluoride, 99%, is a chemical compound belonging to the family of organofluorine compounds. It is a colorless liquid with a pungent odor and is used in a wide range of applications, from industrial to pharmaceutical. It is also known as 4-methylthio-3,5-difluorobenzoyl fluoride or 4-MTFB. The compound has been studied extensively and is used in a variety of processes, including synthesis, purification, and analysis.

Scientific Research Applications

4-(Trifluoromethylthio)benzoyl fluoride, 99%, is used in a wide range of scientific research applications, including organofluorine chemistry, biochemistry, and pharmaceuticals. It is used as a reagent in the synthesis of a variety of compounds, such as small molecules, peptides, and polymers. It is also used in the purification of organic compounds and in the analysis of biomolecules.

Mechanism of Action

The mechanism of action of 4-(Trifluoromethylthio)benzoyl fluoride, 99%, is not fully understood. However, it is believed to act as an electrophile, attacking the electron-rich sites of organic molecules. This leads to the formation of covalent bonds between the compound and the molecule, resulting in the formation of a new compound.
Biochemical and Physiological Effects
4-(Trifluoromethylthio)benzoyl fluoride, 99%, has been studied extensively for its biochemical and physiological effects. Studies have shown that the compound is not toxic to humans, but it can cause irritation to the eyes and skin. It is also believed to have antifungal and antibacterial properties.

Advantages and Limitations for Lab Experiments

The major advantage of 4-(Trifluoromethylthio)benzoyl fluoride, 99%, for lab experiments is its ability to react with a wide range of organic molecules. This makes it a useful reagent for a variety of reactions. However, the compound is volatile and can be toxic if inhaled or ingested. Therefore, proper safety precautions should be taken when handling the compound.

Future Directions

The potential future applications of 4-(Trifluoromethylthio)benzoyl fluoride, 99%, include its use in the synthesis of novel drugs, biocatalysts, and polymers. It could also be used in the development of new analytical methods for the detection and quantification of biomolecules. Additionally, the compound could be used in the synthesis of novel fluorinated compounds with interesting biological activities. Finally, the compound could be used in the development of novel fluorinated materials with improved properties.

Synthesis Methods

4-(Trifluoromethylthio)benzoyl fluoride, 99%, is synthesized through a three-step process. The first step involves the reaction of trifluoromethylthiol with benzoyl chloride in the presence of anhydrous sodium sulfate. This yields 4-methylthio-3,5-difluorobenzoyl chloride. The second step involves the reaction of the 4-methylthio-3,5-difluorobenzoyl chloride with sodium fluoride in anhydrous acetonitrile. This yields 4-(Trifluoromethylthio)benzoyl fluoride, 99%. The last step involves the purification of the compound by recrystallization.